Cas no 610274-29-8 (2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one)

• Product Name: 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
• CAS No: 610274-29-8
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• MDL: MFCD06253996
• CID: 3107564
• PubChem ID: 2517707
• Update Time: 2025-10-31

2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone
• CS-0222300
• SR-01000058949
• C14H13Cl2NO
• DB-149372
• 610274-29-8
• 2-chloro-1-[1-(3-chlorophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• Z57033950
• SCHEMBL18356164
• EN300-11079
• SR-01000058949-1
• G56261
• AKOS000343525
• MFCD06253996
• 2-chloro-1-[1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethan-1-one
• 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one

• MDL： MFCD06253996
• Inchi： 1S/C14H13Cl2NO/c1-9-6-13(14(18)8-15)10(2)17(9)12-5-3-4-11(16)7-12/h3-7H,8H2,1-2H3
• InChI Key： WEEAMWWSXMABLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C)=CC(C(CCl)=O)=C1C

Computed Properties

• Exact Mass: 281.0374194Da
• Monoisotopic Mass: 281.0374194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one

Professional Introduction to Compound with CAS No. 610274-29-8 and Product Name: 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one

The compound with the CAS number 610274-29-8 and the product name 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly its chloro-substituted phenyl ring and dimethylated pyrrole core, contribute to its unique chemical properties and make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

Recent studies have highlighted the importance of pyrrole derivatives in the development of novel therapeutic agents. The presence of a chloro substituent on the phenyl ring enhances the electrophilicity of the molecule, making it more reactive in various organic transformations. This reactivity is particularly useful in the synthesis of more complex structures, which can be further functionalized to produce biologically active compounds. The dimethyl groups at the 2 and 5 positions of the pyrrole ring provide steric hindrance, which can influence the molecule's solubility, bioavailability, and interaction with biological targets.

In the realm of medicinal chemistry, compounds with similar structural motifs have been investigated for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The 3-chlorophenyl moiety is particularly interesting as it can serve as a scaffold for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. For instance, modifications at this position can alter binding affinity to specific enzymes or receptors, thereby modulating biological activity. This flexibility makes such compounds attractive for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies suggest that the chloro-substituted phenyl ring interacts favorably with hydrophobic pockets of target proteins, while the pyrrole core can engage in hydrogen bonding or π-stacking interactions. These insights are valuable for designing analogs with improved binding affinity and selectivity. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, aiding in the optimization process before moving to in vitro and in vivo studies.

The synthesis of 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one involves multi-step organic reactions that showcase modern synthetic techniques. The process typically begins with the preparation of a chiral intermediate derived from a pyrrole derivative, followed by functionalization with chloro-substituted aromatic compounds. The use of transition metal catalysts has been reported to enhance reaction efficiency and yield. Such methodologies align with green chemistry principles by minimizing waste and improving atom economy.

Recent publications have demonstrated the utility of this compound in preclinical studies aimed at evaluating its pharmacokinetic properties and therapeutic potential. For example, researchers have investigated its effects on enzymatic pathways involved in cancer progression. The chloro-substituent has been shown to enhance binding to certain kinases, leading to inhibited activity that could disrupt tumor growth. Furthermore, the dimethylated pyrrole core has been found to improve oral bioavailability, making it a promising candidate for systemic administration.

The versatility of this compound is further highlighted by its application in material science. Beyond pharmaceuticals, derivatives of this structure have been explored for their electronic properties, making them suitable for use in organic semiconductors or optoelectronic devices. The presence of electron-withdrawing groups like chlorine enhances charge transport properties, which is critical for device performance. This dual application potential underscores the broad utility of such heterocyclic compounds.

Ongoing research continues to uncover new synthetic routes and applications for this class of molecules. Innovations in catalytic systems and flow chemistry are enabling more efficient production processes, while advances in biocatalysis offer sustainable alternatives to traditional synthetic methods. These developments are essential for reducing costs and environmental impact without compromising on quality or yield.

In conclusion, 2-Chloro-1-1-(3-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one (CAS No. 610274-29-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics and materials. Its unique combination of functional groups makes it a versatile building block for drug discovery programs targeting various diseases. As research progresses, we can expect further refinements in its synthesis and application spectrum, solidifying its role as an important compound in both academic and industrial settings.